Cas no 1021214-29-8 (N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide)

• Product Name: N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide
• CAS No: 1021214-29-8
• MF: C₁₆H₁₇FN₄O₂S
• MW: 348.395185232162
• CID: 6375002
• PubChem ID: 25855462
• Update Time: 2025-07-22

N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide
• N-[6-[2-(2-fluoroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]-2-methylpropanamide
• N-(6-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)isobutyramide
• VU0636785-1
• F5126-0688
• AKOS024499629
• 1021214-29-8

• Inchi： 1S/C16H17FN4O2S/c1-10(2)16(23)19-13-7-8-15(21-20-13)24-9-14(22)18-12-6-4-3-5-11(12)17/h3-8,10H,9H2,1-2H3,(H,18,22)(H,19,20,23)
• InChI Key： OVSXZFIQVRBNKM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=CC=C2F)=O)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 348.10562513g/mol
• Monoisotopic Mass: 348.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide

Professional Introduction to N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide and CAS No. 1021214-29-8

N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide is a sophisticated organic compound characterized by its intricate molecular structure, which includes a pyridazine core, a fluorophenyl moiety, and a carbamoyl group. This compound, identified by the CAS number 1021214-29-8, has garnered significant attention in the field of pharmaceutical research due to its potential biological activities and structural features that make it a promising candidate for drug development.

The molecular architecture of N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide is a testament to the ingenuity of modern synthetic chemistry. The presence of a fluorine atom in the phenyl ring enhances the compound's metabolic stability and binding affinity, while the pyridazine ring contributes to its solubility and bioavailability. These attributes are crucial for optimizing pharmacokinetic properties, ensuring that the drug can be effectively absorbed, distributed, metabolized, and excreted by the body.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyridazine derivatives, in particular, have been extensively studied for their diverse pharmacological effects. Research has demonstrated that pyridazine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide with a methylpropanamide group further enhances its potential therapeutic applications.

In vitro studies have revealed that this compound demonstrates notable inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary data suggest that it may interfere with key signaling pathways involved in cancer progression. The fluorine substituent in the phenyl ring plays a pivotal role in modulating the compound's interaction with biological targets, thereby enhancing its efficacy.

The synthesis of N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamoyl group and the sulfanyl moiety requires specialized reagents and catalysts to achieve optimal results. This underscores the complexity of pharmaceutical synthesis and highlights the expertise required to develop such compounds.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. By modifying specific functional groups, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility makes N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide a valuable asset in drug discovery programs.

Current research is exploring the compound's interactions with proteins and nucleic acids to understand its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its structure-function relationships. These studies are crucial for optimizing drug design and improving therapeutic outcomes.

The development of novel pharmaceuticals is often hampered by challenges related to toxicity and off-target effects. However, preliminary toxicology studies on N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide have shown promising results, indicating that it may have a favorable safety profile when used at appropriate doses. Further preclinical studies are necessary to confirm these findings and assess long-term effects.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide. Molecular docking simulations and virtual screening have enabled researchers to predict how this compound might interact with biological targets before conducting expensive wet-lab experiments. This approach not only saves time but also reduces costs associated with drug development.

In conclusion, N-[6-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its potential applications in treating various diseases make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.